Cas no 946326-73-4 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide
• CAS No: 946326-73-4
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5840211
• PubChem ID: 26841701
• Update Time: 2025-06-08

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(3,5-dimethylphenyl)acetamide
• 946326-73-4
• 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide
• AKOS004945168
• F2096-0659
• 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide
• 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C20H19ClN4O2S/c1-12-6-13(2)8-16(7-12)22-18(26)10-17-11-28-20(24-17)25-19(27)23-15-5-3-4-14(21)9-15/h3-9,11H,10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： KVOUJTHZAXDQHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide

Comprehensive Overview of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide (CAS No. 946326-73-4)

The compound 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide, identified by its CAS No. 946326-73-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This thiazole-derived compound features a unique structural framework, combining a 3-chlorophenyl carbamoyl group with a 3,5-dimethylphenyl acetamide moiety. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The presence of both chlorophenyl and dimethylphenyl groups enhances its binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 946326-73-4 involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization, ensuring the compound meets stringent quality standards. This level of detail is crucial for researchers who rely on reproducible results in their experiments.

From an industrial perspective, 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in personalized medicine. As the healthcare industry shifts toward tailored treatments, molecules like CAS No. 946326-73-4 are being evaluated for their specificity and efficacy in targeting individual patient needs. This has led to collaborations between academic institutions and pharmaceutical companies, aiming to accelerate the translation of research findings into clinical applications.

In summary, 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide represents a fascinating example of modern chemical innovation. Its intricate structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. Whether you're a chemist, a pharmacologist, or a materials scientist, understanding this compound's properties and applications can provide valuable insights into the future of drug development and molecular design.